Cas no 351458-31-6 (1,2-Benzenediamine, 3-(methylthio)-)

1,2-Benzenediamine, 3-(methylthio)- structure
351458-31-6 structure
Product Name:1,2-Benzenediamine, 3-(methylthio)-
CAS No:351458-31-6
MF:C7H10N2S
MW:154.232699871063
CID:302936
PubChem ID:11491969
Update Time:2025-04-19

1,2-Benzenediamine, 3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediamine, 3-(methylthio)-
    • 3-Methylthio-1,2-benzenediamine
    • 3-methylsulfanylbenzene-1,2-diamine
    • SCHEMBL5515841
    • SB76521
    • 351458-31-6
    • 3-(methylthio)benzene-1,2-diamine
    • Inchi: 1S/C7H10N2S/c1-10-6-4-2-3-5(8)7(6)9/h2-4H,8-9H2,1H3
    • InChI Key: MAODRSNVSCQCBQ-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC=C(C=1N)N

Computed Properties

  • Exact Mass: 154.05646950g/mol
  • Monoisotopic Mass: 154.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 77.3Ų
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